Cas no 13870-29-6 (Sodium pyrosulfate)

Sodium pyrosulfate (Na₂S₂O₇) is an inorganic compound commonly used as a high-temperature flux in analytical chemistry and metallurgy. Its key advantages include a high melting point (∼400°C) and stability under thermal decomposition, making it suitable for fusing refractory oxides and silicates in sample preparation. The compound acts as a strong oxidizing agent at elevated temperatures, facilitating the dissolution of insoluble materials for elemental analysis. Sodium pyrosulfate is also employed in glass and ceramic industries for its ability to modify material properties. Its anhydrous nature ensures minimal interference from water in sensitive applications. Proper handling is required due to its reactivity with moisture and organic compounds.
Sodium pyrosulfate structure
Sodium pyrosulfate structure
Product Name:Sodium pyrosulfate
CAS No:13870-29-6
MF:Na2O7S2
MW:222.105340003967
MDL:MFCD00036306
CID:49524
PubChem ID:9794487
Update Time:2025-05-27

Sodium pyrosulfate Chemical and Physical Properties

Names and Identifiers

    • disodium disulphate
    • Sodium pyrosulfate
    • SODIUM PYROSULPHATE AR.CP
    • Disodium disulfate
    • Disulfuricacid,disodiumsalt
    • Sodium acid sulfate anhydrous
    • SodiuM anhydrosulfate
    • SODIUM DISULFATE
    • Sodiumpyrosulphate
    • Disulfuric acid, sodiumsalt (1:2)
    • Sodium acid sulfate anhydrous Disulfuric acid, disodium salt
    • Disulfuric acid, disodium salt
    • Sodium pyrosulphate
    • Natriumpyrosulfat
    • 2Na.O7S2
    • Disulfuric acid disodium salt.
    • JXAZAUKOWVKTLO-UHFFFAOYSA-L
    • 5264AF
    • DB-231846
    • Disulfuric acid, sodium salt (1:2)
    • disodium;sulfonato sulfate
    • AKOS028109524
    • 13870-29-6
    • Q425193
    • DTXCID801028883
    • DTXSID60889631
    • MDL: MFCD00036306
    • Inchi: 1S/2Na.H2O7S2/c;;1-8(2,3)7-9(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
    • InChI Key: JXAZAUKOWVKTLO-UHFFFAOYSA-L
    • SMILES: S([O-])(=O)(=O)OS([O-])(=O)=O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 221.88800
  • Monoisotopic Mass: 177.924194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • Topological Polar Surface Area: 140

Experimental Properties

  • Color/Form: White translucent crystals
  • Density: 2.67
  • Melting Point: 401°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 140.39000
  • LogP: 0.08500
  • Solubility: Soluble in water, soluble in fuming sulfuric acid, insoluble in ethanol
  • Vapor Pressure: No data available

Sodium pyrosulfate Customs Data

  • HS CODE:2833190000
  • Customs Data:

    China Customs Code:

    2833190000

Sodium pyrosulfate Pricemore >>

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Sodium pyrosulfate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13870-29-6)焦硫酸钠
Order Number:LE1762537
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13870-29-6)Sodium pyrosulfate
Order Number:sfd1048
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13870-29-6)焦硫酸钠
LE1762537
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:13870-29-6)Sodium pyrosulfate
sfd1048
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email